(E)-2-[(4,4-dimethyl-1,3-oxazolan-3-yl)carbonyl]-3-(4-methoxyphenyl)-2-propenenitrile

• IUPAC Name: (E)-2-(4,4-dimethyl-1,3-oxazolidine-3-carbonyl)-3-(4-methoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C16H18N2O3/c1-16(2)10-21-11-18(16)15(19)13(9-17)8-12-4-6-14(20-3)7-5-12/h4-8H,10-11H2,1-3H3/b13-8+
• InChI Key: LUXHUXBAYGFUNG-MDWZMJQESA-N
• Canonical SMILES: CC1(COCN1C(=O)C(=CC2=CC=C(C=C2)OC)C#N)C
• Isomeric SMILES: CC1(COCN1C(=O)/C(=C/C2=CC=C(C=C2)OC)/C#N)C
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• Solubility: >42.9 [ug/mL] (The mean of the results at pH 7.4)

Description

(E)-2-[(4,4-dimethyl-1,3-oxazolan-3-yl)carbonyl]-3-(4-methoxyphenyl)-2-propenenitrile is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.331. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivative Syntheses

Research into the synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes, including compounds related to "(E)-2-[(4,4-dimethyl-1,3-oxazolan-3-yl)carbonyl]-3-(4-methoxyphenyl)-2-propenenitrile", has shown the formation of various heterocycles. These processes result in tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives in satisfactory yields. This approach highlights the versatility of palladium-catalyzed reactions in synthesizing complex structures from simpler precursors (Bacchi et al., 2005).

Organophosphorus Compound Studies

Studies on organophosphorus compounds have led to the synthesis of 3H-1,2-dithiole-3-thiones and derivatives of 2,3-dihydro-2(4-methoxyphenyl)-4H-1,3,2-oxazaphosphorine-4-t, demonstrating the utility of these compounds in developing organophosphorus chemistry. Such research provides insights into the reactivity of oxo esters and amides, contributing to the synthesis of nitrile and thionophosphine derivatives (Pedersen & Lawesson, 1974).

Photoinduced Reactions

Photoinduced reactions of 3-phenyl-2H-azirines with carboxylate esters leading to the formation of 5-alkoxy-3-oxazolines explore the photochemical pathways that could potentially involve compounds with similar structures to "this compound". These findings underline the significance of light-mediated synthetic strategies in accessing heterocyclic compounds with diverse functional groups (Gilgen et al., 1975).

Electrochemical Studies

Electrochemical studies revealing the formation of radical cations during the oxidation of triazenes, including derivatives potentially similar in reactivity to "this compound", highlight the application of electrochemistry in organic synthesis. This research demonstrates the mechanistic insights into the oxidative processes and the potential for generating reactive intermediates (Speiser & Stahl, 1992).